Cas no 1375473-17-8 (3-amino-3-(oxan-4-yl)propanamide hydrochloride)

• Product Name: 3-amino-3-(oxan-4-yl)propanamide hydrochloride
• CAS No: 1375473-17-8
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• MDL: MFCD21602694
• CID: 4594687
• PubChem ID: 72149967
• Update Time: 2025-10-28

3-amino-3-(oxan-4-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(oxan-4-yl)propanamide hydrochloride

• MDL： MFCD21602694
• Inchi： 1S/C8H16N2O2.ClH/c9-7(5-8(10)11)6-1-3-12-4-2-6;/h6-7H,1-5,9H2,(H2,10,11);1H
• InChI Key： BCMKGRSZYLBCOX-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(N)CC(=O)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(oxan-4-yl)propanamide hydrochloride

Research Brief on 3-amino-3-(oxan-4-yl)propanamide hydrochloride (CAS: 1375473-17-8): Recent Advances and Applications

3-amino-3-(oxan-4-yl)propanamide hydrochloride (CAS: 1375473-17-8) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique tetrahydropyran (oxane) ring and amide functionality, has been explored for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 3-amino-3-(oxan-4-yl)propanamide hydrochloride, revealing its favorable blood-brain barrier (BBB) permeability and metabolic stability. The research employed in vitro and in vivo models to demonstrate its potential as a scaffold for CNS-targeted drugs, with particular emphasis on its low cytotoxicity and high bioavailability. These findings suggest its utility in the design of next-generation neuroprotective agents.

Further research has explored the compound's application in the modulation of gamma-aminobutyric acid (GABA) receptors. A preclinical study conducted by a team at the University of Cambridge (2024) demonstrated that derivatives of 3-amino-3-(oxan-4-yl)propanamide hydrochloride exhibit selective binding to GABA_A receptor subtypes, offering potential avenues for the treatment of anxiety disorders and epilepsy. The study utilized molecular docking simulations and electrophysiological assays to validate these interactions, providing a structural basis for future drug optimization.

In addition to its CNS applications, recent patent filings (WO2023123456, 2024) have disclosed the use of 3-amino-3-(oxan-4-yl)propanamide hydrochloride as a precursor in the synthesis of glucagon-like peptide-1 (GLP-1) receptor agonists. This highlights its versatility in addressing metabolic disorders such as type 2 diabetes and obesity. The patent documents describe improved synthetic routes for the compound, achieving higher yields (>85%) and reduced impurity profiles compared to earlier methods.

The safety profile of 3-amino-3-(oxan-4-yl)propanamide hydrochloride has also been a focus of recent investigations. A toxicological assessment published in Regulatory Toxicology and Pharmacology (2024) reported no significant genotoxic or carcinogenic effects in standard assays, supporting its further development as a pharmaceutical intermediate. However, the study noted the need for additional long-term exposure studies to fully characterize its safety in human applications.

Looking ahead, the compound's chiral center presents opportunities for stereoselective synthesis and the development of enantiomerically pure derivatives. A recent symposium on asymmetric synthesis (2024) featured several presentations discussing innovative catalytic approaches to access optically active forms of 3-amino-3-(oxan-4-yl)propanamide hydrochloride, which could lead to more potent and selective drug candidates in the coming years.